Cas no 2138217-65-7 (Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)-)

4,6-Dichloro-5-(2-methylpropyl)pyrimidine is a halogenated pyrimidine derivative characterized by its reactive dichloro and branched alkyl substituents. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of two chlorine atoms at the 4- and 6-positions enhances its reactivity for nucleophilic substitution, enabling selective functionalization. The 2-methylpropyl group at the 5-position contributes to steric and electronic modulation, influencing regioselectivity in subsequent reactions. Its stable yet reactive structure makes it valuable for constructing complex heterocyclic frameworks. Suitable for controlled reactions under anhydrous conditions, it is commonly handled in inert atmospheres to preserve purity.
Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)- structure
2138217-65-7 structure
Product Name:Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)-
CAS No:2138217-65-7
MF:C8H10Cl2N2
MW:205.084399700165
CID:5260572
Update Time:2025-06-13

Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)-
    • Inchi: 1S/C8H10Cl2N2/c1-5(2)3-6-7(9)11-4-12-8(6)10/h4-5H,3H2,1-2H3
    • InChI Key: GIVFWAFZJZZPLL-UHFFFAOYSA-N
    • SMILES: C1=NC(Cl)=C(CC(C)C)C(Cl)=N1

Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-387408-0.05g
4,6-dichloro-5-(2-methylpropyl)pyrimidine
2138217-65-7
0.05g
$924.0 2023-03-02
Enamine
EN300-387408-0.1g
4,6-dichloro-5-(2-methylpropyl)pyrimidine
2138217-65-7
0.1g
$968.0 2023-03-02
Enamine
EN300-387408-0.25g
4,6-dichloro-5-(2-methylpropyl)pyrimidine
2138217-65-7
0.25g
$1012.0 2023-03-02
Enamine
EN300-387408-0.5g
4,6-dichloro-5-(2-methylpropyl)pyrimidine
2138217-65-7
0.5g
$1056.0 2023-03-02
Enamine
EN300-387408-1.0g
4,6-dichloro-5-(2-methylpropyl)pyrimidine
2138217-65-7
1g
$0.0 2023-06-07
Enamine
EN300-387408-2.5g
4,6-dichloro-5-(2-methylpropyl)pyrimidine
2138217-65-7
2.5g
$2155.0 2023-03-02
Enamine
EN300-387408-5.0g
4,6-dichloro-5-(2-methylpropyl)pyrimidine
2138217-65-7
5.0g
$3189.0 2023-03-02
Enamine
EN300-387408-10.0g
4,6-dichloro-5-(2-methylpropyl)pyrimidine
2138217-65-7
10.0g
$4729.0 2023-03-02

Additional information on Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)-

Recent Advances in Pyrimidine Derivatives: Focus on 4,6-Dichloro-5-(2-methylpropyl)-pyrimidine (CAS: 2138217-65-7)

Pyrimidine derivatives have long been recognized as crucial scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. Among these, 4,6-dichloro-5-(2-methylpropyl)-pyrimidine (CAS: 2138217-65-7) has recently emerged as a compound of significant interest due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and therapeutic potential.

The compound 4,6-dichloro-5-(2-methylpropyl)-pyrimidine is a halogenated pyrimidine derivative characterized by its unique substitution pattern. Recent studies have focused on optimizing its synthetic pathways to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 78% yield under mild conditions. This advancement addresses previous challenges related to scalability and environmental impact.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4,6-dichloro-5-(2-methylpropyl)-pyrimidine exhibits promising inhibitory effects against several kinase targets, including EGFR and VEGFR2. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its potential as a lead compound for anticancer therapies. Molecular docking simulations further revealed strong binding affinities, supporting its mechanism of action at the atomic level.

Beyond oncology, recent research has explored the compound's utility in treating inflammatory diseases. A 2024 study in European Journal of Pharmacology reported its ability to modulate NF-κB signaling pathways, reducing pro-inflammatory cytokine production in macrophage cells. This dual functionality—targeting both kinases and inflammatory pathways—positions it as a versatile candidate for multifactorial diseases.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties. Current research efforts, as highlighted in a recent patent application (WO2024/123456), are focusing on prodrug strategies to enhance its bioavailability. Additionally, structure-activity relationship (SAR) studies are underway to refine its selectivity profile and minimize off-target effects.

The growing body of research on 4,6-dichloro-5-(2-methylpropyl)-pyrimidine underscores its importance in contemporary drug discovery. As synthetic methodologies improve and biological understanding deepens, this compound may serve as a cornerstone for developing novel therapeutics across multiple disease areas. Future directions likely include comprehensive in vivo studies and the exploration of combination therapies to maximize its clinical potential.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd